Cas no 68906-26-3 ((1S)-2-methyl-1-phenylpropan-1-amine)

(1S)-2-Methyl-1-phenylpropan-1-amine is a chiral amine compound characterized by its stereospecific (S)-configuration at the α-carbon. This structural feature makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals requiring enantioselective control. Its phenyl and methyl substituents contribute to steric and electronic modulation, enhancing its utility in catalytic applications and ligand design. The compound’s high purity and defined stereochemistry ensure reproducibility in research and industrial processes. It is commonly employed in the preparation of bioactive molecules, including CNS-targeting agents, due to its ability to influence stereochemical outcomes. Proper handling under inert conditions is recommended to preserve its stability and reactivity.
(1S)-2-methyl-1-phenylpropan-1-amine structure
68906-26-3 structure
Product Name:(1S)-2-methyl-1-phenylpropan-1-amine
CAS No:68906-26-3
MF:C10H15N
MW:149.232802629471
MDL:MFCD12068472
CID:392465
PubChem ID:7129624
Update Time:2025-10-22

(1S)-2-methyl-1-phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Methyl-1-phenylpropan-1-amine
    • (1S)-2-methyl-1-phenylpropan-1-amine
    • (S)-2-METHYL-1-PHENYLPROPAN-1-AMINE HCl
    • Benzenemethanamine, a-(1-methylethyl)-, (S)-
    • UVXXBSCXKKIBCH-JTQLQIEISA-N
    • (S)-2-methyl-1-phenylpropylamine
    • [S,(?)]-alpha-Isopropylbenzylamine
    • FCH933689
    • BC687879
    • ST2402801
    • AX8226285
    • W7885
    • (S)-2-methyl-1-phenylpropan-1-amine, AldrichCPR
    • 68906-26-3
    • MFCD06761935
    • DS-18471
    • CS-0040300
    • (S)-2-METHYL-1-PHENYLPROPAN-1-AMINE-HCl
    • SCHEMBL1980156
    • DTXSID10427840
    • Y11074
    • AKOS006339898
    • A866950
    • DB-353655
    • MDL： MFCD12068472
    • Inchi： 1S/C10H15N/c1-8(2)10(11)9-6-4-3-5-7-9/h3-8,10H,11H2,1-2H3/t10-/m0/s1
    • InChI Key： UVXXBSCXKKIBCH-JTQLQIEISA-N
    • SMILES： N[C@H](C1C=CC=CC=1)C(C)C

Computed Properties

  • Exact Mass: 185.09700
  • Monoisotopic Mass: 149.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 2.1

Experimental Properties

  • PSA: 26.02000
  • LogP: 3.84470

(1S)-2-methyl-1-phenylpropan-1-amine Customs Data

  • HS CODE：2921499090
  • Customs Data：

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

(1S)-2-methyl-1-phenylpropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
PN524-1g
(1S)-2-methyl-1-phenylpropan-1-amine
 68906-26-3 97%
1g
 4672CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
PN524-5g
(1S)-2-methyl-1-phenylpropan-1-amine
 68906-26-3 97%
5g
 13893CNY 2021-05-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S890365-1g
(S)-2-Methyl-1-phenylpropan-1-amine
 68906-26-3 97%
1g
 4,204.80 2021-05-17
Fluorochem
209040-250mg
S)-2-Methyl-1-phenylpropan-1-amine
 68906-26-3 95%
250mg
 ￡219.00 2022-03-01
Fluorochem
209040-1g
S)-2-Methyl-1-phenylpropan-1-amine
 68906-26-3 95%
1g
 ￡440.00 2022-03-01
Fluorochem
209040-5g
S)-2-Methyl-1-phenylpropan-1-amine
 68906-26-3 95%
5g
 ￡1309.00 2022-03-01
TRC
M420610-10mg
(S)-2-methyl-1-phenylpropan-1-amine
 68906-26-3
10mg
 $ 50.00 2022-06-03
TRC
M420610-50mg
(S)-2-methyl-1-phenylpropan-1-amine
 68906-26-3
50mg
 $ 185.00 2022-06-03
TRC
M420610-100mg
(S)-2-methyl-1-phenylpropan-1-amine
 68906-26-3
100mg
 $ 295.00 2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S70220-5g
(S)-2-Methyl-1-phenylpropan-1-amine
 68906-26-3 97%
5g
 ¥14466.0 2024-07-19

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